molecular formula C19H25NO4 B253040 N-(2,5-dimethoxybenzyl)-2-(3,4-dimethoxyphenyl)ethanamine

N-(2,5-dimethoxybenzyl)-2-(3,4-dimethoxyphenyl)ethanamine

Cat. No. B253040
M. Wt: 331.4 g/mol
InChI Key: SYMAGBODNQIFAB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(2,5-dimethoxybenzyl)-2-(3,4-dimethoxyphenyl)ethanamine, commonly known as NBOMe, is a psychoactive substance that belongs to the family of phenethylamines. It is a derivative of 2C-I, a psychedelic drug that was first synthesized in 1975. NBOMe was first synthesized in 2003 by Ralf Heim and his team at the Free University of Berlin. Since then, it has gained popularity among drug users due to its potent hallucinogenic effects. However, its use is associated with various health risks, including seizures, cardiovascular problems, and even death.

Mechanism of Action

NBOMe acts as a partial agonist of the 5-HT2A receptor, which is a subtype of the serotonin receptor. This receptor is involved in the regulation of mood, cognition, and perception. By binding to the 5-HT2A receptor, NBOMe alters the activity of certain neural pathways, leading to altered perception, mood, and thought.
Biochemical and physiological effects:
NBOMe has been shown to induce powerful hallucinations, altered perception of time and space, and changes in mood and thought. It also increases heart rate, blood pressure, and body temperature, which can lead to cardiovascular problems. Additionally, NBOMe has been shown to induce seizures and other neurological problems.

Advantages and Limitations for Lab Experiments

NBOMe has been used in various laboratory experiments to investigate its mechanism of action and potential therapeutic applications. However, its use is associated with various limitations, including its potent hallucinogenic effects, potential health risks, and legal restrictions.

Future Directions

There are several future directions that researchers can explore regarding NBOMe. These include investigating its potential therapeutic applications, developing safer and more effective analogs, and investigating its long-term effects on the brain and body. Additionally, researchers can investigate the potential use of NBOMe as a research tool to investigate the neural basis of perception, cognition, and mood.

Synthesis Methods

NBOMe can be synthesized through a multistep process that involves the reaction of 2,5-dimethoxybenzaldehyde with nitroethane to form 2,5-dimethoxyphenethylamine. This compound is then reacted with 3,4-dimethoxybenzaldehyde in the presence of a reducing agent to form NBOMe.

Scientific Research Applications

NBOMe has been the subject of various scientific studies due to its potent hallucinogenic effects. Researchers have investigated its mechanism of action, biochemical and physiological effects, and potential therapeutic applications.

properties

Product Name

N-(2,5-dimethoxybenzyl)-2-(3,4-dimethoxyphenyl)ethanamine

Molecular Formula

C19H25NO4

Molecular Weight

331.4 g/mol

IUPAC Name

2-(3,4-dimethoxyphenyl)-N-[(2,5-dimethoxyphenyl)methyl]ethanamine

InChI

InChI=1S/C19H25NO4/c1-21-16-6-8-17(22-2)15(12-16)13-20-10-9-14-5-7-18(23-3)19(11-14)24-4/h5-8,11-12,20H,9-10,13H2,1-4H3

InChI Key

SYMAGBODNQIFAB-UHFFFAOYSA-N

SMILES

COC1=CC(=C(C=C1)OC)CNCCC2=CC(=C(C=C2)OC)OC

Canonical SMILES

COC1=CC(=C(C=C1)OC)CNCCC2=CC(=C(C=C2)OC)OC

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.